3-(4-Carboxyphenyl)-4-chlorobenzoic acid, 95%
Overview
Description
3-(4-Carboxyphenyl)-4-chlorobenzoic acid, 95% (3-CPBCA 95%) is an organic compound with an interesting chemical structure, consisting of a benzene ring with a carboxylic acid group attached to it. It is a white crystalline solid, with a melting point of 120-122°C and a molecular weight of 225.56 g/mol. 3-CPBCA 95% has a wide range of applications in various scientific fields, including organic synthesis, biochemical research, and pharmaceuticals.
Scientific Research Applications
3-CPBCA 95% is used in a variety of scientific research applications, including organic synthesis, biochemical research, and pharmaceuticals. In organic synthesis, it is used as a starting material for the synthesis of other compounds. In biochemical research, it is used as a reagent to study enzyme mechanisms and interactions. In pharmaceuticals, it is used as a starting material for the synthesis of drugs.
Mechanism of Action
3-CPBCA 95% is a carboxylic acid, and its mechanism of action is based on its ability to donate protons and accept electrons. In organic synthesis, it can act as an electrophile or a nucleophile. In biochemical research, it can act as a substrate for enzymes and interact with other molecules. In pharmaceuticals, it can act as an inhibitor or activator of certain enzymes.
Biochemical and Physiological Effects
3-CPBCA 95% has a wide range of biochemical and physiological effects, depending on the application. In organic synthesis, it can be used to synthesize other compounds. In biochemical research, it can be used to study enzyme mechanisms and interactions. In pharmaceuticals, it can be used to synthesize drugs.
Advantages and Limitations for Lab Experiments
3-CPBCA 95% has several advantages and limitations for lab experiments. One of the main advantages is that it is relatively easy to synthesize, and it can be obtained in high purity (95%). The main limitation is that it is a relatively unstable compound, and it can decompose when exposed to high temperatures or strong acids or bases.
Future Directions
There are a number of potential future directions for 3-CPBCA 95%. One potential direction is to use it as a starting material for the synthesis of other compounds, such as polymers and pharmaceuticals. Another potential direction is to use it as a reagent in biochemical research, to study enzyme mechanisms and interactions. Finally, it could be used in drug discovery and development, as an inhibitor or activator of certain enzymes.
Synthesis Methods
3-CPBCA 95% is synthesized by a two-step process. First, 4-chlorobenzoic acid is reacted with a Grignard reagent (methylmagnesium bromide) to form 4-chloro-3-methoxybenzoic acid. Then, the 4-chloro-3-methoxybenzoic acid is reacted with an aqueous solution of sodium hydroxide to form 3-CPBCA 95%.
properties
IUPAC Name |
3-(4-carboxyphenyl)-4-chlorobenzoic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H9ClO4/c15-12-6-5-10(14(18)19)7-11(12)8-1-3-9(4-2-8)13(16)17/h1-7H,(H,16,17)(H,18,19) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UINMNOGWILARLL-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C2=C(C=CC(=C2)C(=O)O)Cl)C(=O)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H9ClO4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90689929 |
Source
|
| Record name | 6-Chloro[1,1'-biphenyl]-3,4'-dicarboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90689929 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
276.67 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1261975-86-3 |
Source
|
| Record name | 6-Chloro[1,1'-biphenyl]-3,4'-dicarboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90689929 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
